Cas no 201789-28-8 (2,4-Bis(trifluoromethyl)phenylacetonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)phenylacetonitrile
• CAS No: 201789-28-8
• MF: C₁₀H₅F₆N
• MW: 253.143823385239
• MDL: MFCD00042490
• CID: 254502
• PubChem ID: 2736175
• Update Time: 2025-10-28

2,4-Bis(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2,4-bis(trifluoromethyl)-
• 2,4-Bis(trifluoromethyl)phenylacetonitrile
• 2-[2,4-bis(trifluoromethyl)phenyl]ethanenitrile
• AC1MC4ZX
• AC1Q4IRA
• CTK7C9793
• MolPort-000-151-634
• SCHEMBL5929043
• BJEJFFSIEUOCNS-UHFFFAOYSA-N
• 201789-28-8
• PS-7443
• 2-(2,4-Bis(trifluoromethyl)phenyl)acetonitrile
• MFCD00042490
• FT-0643883
• 2-[2, 4-bis(trifluoromethyl)phenyl]acetonitrile
• CK2051
• lanthanum(iii)oxalatehydrate
• AKOS015852815
• A814307
• 2-[2,4-bis(trifluoromethyl)phenyl]acetonitrile
• DTXSID60371182
• CS-0103700
• 2,4-Bis(trifluoromethyl)benzyl cyanide

• MDL： MFCD00042490
• Inchi： 1S/C10H5F6N/c11-9(12,13)7-2-1-6(3-4-17)8(5-7)10(14,15)16/h1-2,5H,3H2
• InChI Key： BJEJFFSIEUOCNS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1CC#N)(F)F

Computed Properties

• Exact Mass: 253.03265
• Monoisotopic Mass: 253.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.385
• Boiling Point: 202 ºC
• Flash Point: 76 ºC
• Refractive Index: 1.414
• PSA: 23.79

2,4-Bis(trifluoromethyl)phenylacetonitrile Security Information

• Hazardous Material transportation number：UN 3276
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Bis(trifluoromethyl)phenylacetonitrile

Introduction to 2,4-Bis(trifluoromethyl)phenylacetonitrile (CAS No. 201789-28-8)

2,4-Bis(trifluoromethyl)phenylacetonitrile, with the chemical formula C₁₀H₅CF₃₂N, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 201789-28-8, is characterized by its unique structural features, which include the presence of two trifluoromethyl groups attached to a phenyl ring, with an acetonitrile substituent at the third position. Such structural motifs make it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 2,4-Bis(trifluoromethyl)phenylacetonitrile lies in its versatility as a building block in medicinal chemistry. The electron-withdrawing nature of the trifluoromethyl groups enhances the lipophilicity and metabolic stability of the resulting compounds, which is a critical factor in drug design. Furthermore, the acetonitrile moiety provides a reactive site for further functionalization, enabling the synthesis of more complex structures. These properties have made this compound particularly useful in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on compounds containing trifluoromethyl groups due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The introduction of fluorine atoms into molecular structures can lead to improved binding affinity, increased bioavailability, and enhanced resistance to metabolic degradation. 2,4-Bis(trifluoromethyl)phenylacetonitrile exemplifies this trend, as it serves as a precursor for numerous pharmacologically relevant compounds.

One of the most compelling applications of 2,4-Bis(trifluoromethyl)phenylacetonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The trifluoromethyl group's ability to enhance binding interactions with biological targets has been leveraged to develop potent and selective kinase inhibitors. For instance, derivatives of this compound have been investigated for their potential as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells. Preliminary studies have shown promising results in terms of inhibitory activity and selectivity.

Another area where 2,4-Bis(trifluoromethyl)phenylacetonitrile has found utility is in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Research has focused on using this intermediate to synthesize compounds that target RNA-dependent RNA polymerases or proteases essential for viral replication. Some early-stage studies have demonstrated encouraging antiviral activity against certain viral strains.

The agrochemical sector has also benefited from the use of 2,4-Bis(trifluoromethyl)phenylacetonitrile as an intermediate. Fluorinated compounds are known for their enhanced efficacy as pesticides and herbicides due to their improved stability and bioavailability. Derivatives of this compound have been explored as potential candidates for next-generation crop protection agents. These derivatives exhibit promising activity against a range of pests and weeds while maintaining environmental safety profiles.

The synthesis of 2,4-Bis(trifluoromethyl)phenylacetonitrile typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include halogenation followed by trifluoromethylation of a phenyl ring, followed by nucleophilic substitution with cyanide sources to introduce the acetonitrile group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities.

In conclusion,2,4-Bis(trifluoromethyl)phenylacetonitrile (CAS No. 201789-28-8) is a versatile and highly valuable compound in modern chemical synthesis. Its unique structural features make it an indispensable tool for researchers working on pharmaceuticals, agrochemicals, and other specialized applications. The growing body of research demonstrating its utility in drug discovery and crop protection underscores its importance in contemporary chemical innovation.